Cas no 1935140-33-2 (3-Benzyl-3-azabicyclo[3.1.1]heptane-6-carbaldehyde)

• Product Name: 3-Benzyl-3-azabicyclo[3.1.1]heptane-6-carbaldehyde
• CAS No: 1935140-33-2
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 4632306
• Update Time: 2025-08-02

3-Benzyl-3-azabicyclo[3.1.1]heptane-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-3-azabicyclo[3.1.1]heptane-6-carbaldehyde

• Inchi： 1S/C14H17NO/c16-10-14-12-6-13(14)9-15(8-12)7-11-4-2-1-3-5-11/h1-5,10,12-14H,6-9H2
• InChI Key： IIIOYWIDCYRMJB-UHFFFAOYSA-N
• SMILES： C12CC(C1C=O)CN(CC1=CC=CC=C1)C2

Additional information on 3-Benzyl-3-azabicyclo[3.1.1]heptane-6-carbaldehyde

Exploring the Chemistry and Applications of 3-Benzyl-3-azabicyclo[3.1.1]heptane-6-carbaldehyde (CAS No. 1935140-33-2)

The compound 3-Benzyl-3-azabicyclo[3.1.1]heptane-6-carbaldehyde (CAS No. 1935140-33-2) is a fascinating bicyclic aldehyde with a unique structural framework. Its molecular architecture combines a benzyl group, an azabicyclo ring system, and an aldehyde functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. This article delves into its properties, synthesis, and potential applications, while addressing common queries from researchers and industry professionals.

One of the most searched questions about 3-Benzyl-3-azabicyclo[3.1.1]heptane-6-carbaldehyde revolves around its synthetic routes. The compound is typically synthesized through multi-step organic reactions, including cyclization and functional group transformations. Researchers often explore its reactivity as an aldehyde, which can undergo condensation, reduction, or nucleophilic addition reactions. These properties make it valuable for constructing complex molecules, particularly in medicinal chemistry where bicyclic scaffolds are prized for their rigidity and bioactivity.

In the context of current trends, the azabicyclo moiety in this compound aligns with the growing interest in constrained heterocycles for drug discovery. Pharmaceutical scientists frequently search for information on how such structures can improve metabolic stability and target binding affinity. The benzyl group, meanwhile, offers opportunities for further derivatization, a topic often queried in academic forums and patent literature.

The physicochemical properties of 3-Benzyl-3-azabicyclo[3.1.1]heptane-6-carbaldehyde are another area of frequent inquiry. Its molecular weight, solubility profile, and stability under various conditions are critical parameters for researchers planning to use it in their work. Analytical techniques like NMR, HPLC, and mass spectrometry are commonly employed to characterize this compound, with many users searching for reference spectra and chromatographic methods.

From an applications perspective, this compound's potential extends beyond traditional organic synthesis. Recent search trends indicate growing interest in its use as a building block for materials science applications, particularly in the development of novel polymers and catalysts. The bicyclic structure's rigidity may impart interesting mechanical or electronic properties to materials, though this remains an area of active investigation.

Quality control and handling of 3-Benzyl-3-azabicyclo[3.1.1]heptane-6-carbaldehyde are common concerns among industrial users. Frequently searched topics include proper storage conditions, shelf life, and analytical methods for purity assessment. While the compound doesn't fall under hazardous classifications, standard laboratory precautions for handling aldehydes and organic compounds should always be observed.

The patent landscape surrounding 1935140-33-2 reveals its importance in proprietary research. Many users search for information about its inclusion in patent applications, particularly in the pharmaceutical sector where bicyclic amines serve as key scaffolds for bioactive molecules. The compound's structural features make it attractive for intellectual property protection in drug development programs.

In the academic realm, 3-Benzyl-3-azabicyclo[3.1.1]heptane-6-carbaldehyde serves as an excellent case study for teaching advanced organic chemistry concepts. Educators often search for examples to illustrate ring strain, conformational analysis, and the reactivity of bridged bicyclic systems. The compound's well-defined stereochemistry also makes it valuable for demonstrating principles of chirality and asymmetric synthesis.

Looking forward, the demand for specialized building blocks like 3-Benzyl-3-azabicyclo[3.1.1]heptane-6-carbaldehyde is likely to grow as drug discovery efforts increasingly focus on three-dimensional molecular architectures. Search trends show rising interest in "sp3-rich" compounds that can address challenging biological targets, positioning this molecule as potentially valuable for future therapeutic development.

For researchers considering working with this compound, it's important to consult the latest literature and supplier specifications. Many search queries focus on sourcing information, with users seeking reliable suppliers of 1935140-33-2 who can provide comprehensive analytical data and batch-to-batch consistency. The compound's availability in different purity grades and quantities is another frequently researched aspect.

In conclusion, 3-Benzyl-3-azabicyclo[3.1.1]heptane-6-carbaldehyde represents an interesting intersection of structural complexity and synthetic utility. Its unique combination of a bicyclic framework with reactive functional groups continues to attract attention across multiple scientific disciplines. As research trends evolve toward more complex molecular architectures, compounds like this will likely play increasingly important roles in both academic and industrial settings.